D-Saccharic acid 1,4-lactone hydrate

• Molecular Formula: C6H10O8
• Molecular Weight: 210.14 g/mol
• InChI: InChI=1S/C6H8O7.H2O/c7-1-2(8)6(12)13-4(1)3(9)5(10)11;/h1-4,7-9H,(H,10,11);1H2/t1-,2-,3+,4+;/m1./s1
• InChIKey: NPFKVZHSFSFLPU-QGBSHYGGSA-N

D-Saccharic Acid 1,4-Lactone Hydrate – β-Glucuronidase Reference Inhibitor

D-Saccharic acid 1,4-lactone hydrate (DSAL hydrate; CAS 61278-30-6), also synonymized as D-glucaro-1,4-lactone monohydrate or saccharolactone, is a naturally occurring delta-lactone aldonic acid derivative that functions as a competitive, active-site-directed inhibitor of β-glucuronidase (EC 3.2.1.31) [1]. It is universally employed as the reference standard in β-glucuronidase inhibitor discovery programs, with a consensus human-enzyme IC50 of 48.4 μM and reported Ki values spanning 24–48 μM depending on enzyme source and assay pH [2][3]. Beyond enzyme inhibition, DSAL hydrate possesses independently characterized anticarcinogenic, detoxifying, and antioxidant properties demonstrated in rodent hepatotoxicity and diabetes models [4].

✓ Reference inhibitor for β-glucuronidase screening programs

✓ Competitive mechanism cross-validated across enzyme sources

✓ Supports hepatic stress model endpoint studies

• [1] Miners, J.O., & Goosen, T.C. (2021). Saccharolactone. In Pharmacology & Therapeutics. ScienceDirect Topics. Retrieved from https://www.sciencedirect.com/topics/pharmacology-toxicology-and-pharmaceutical-science/saccharolactone View Source
• [2] BRENDA Enzyme Database. EC 3.2.1.31—saccharic acid 1,4-lactone inhibitor entry; IC50: 0.09 mM (competitive). Retrieved from https://www.brenda-enzymes.org/ View Source
• [3] BindingDB Entry BDBM50008907. D-Saccharic Acid 1,4-Lactone; Ki: 30,900 nM for Escherichia coli β-glucuronidase. Retrieved from http://ww.w.bindingdb.org/ View Source
• [4] Bhattacharya, S., et al. (2013). The prophylactic role of D-saccharic acid-1,4-lactone against hyperglycemia-induced hepatic apoptosis via inhibition of both extrinsic and intrinsic pathways in diabetic rats. Food & Function, 4(2), 283–296. PMID: 23138840. View Source

DSAL Hydrate vs. Generic β-Glucuronidase Inhibitors

β-Glucuronidase inhibitors span an extreme potency range—from millimolar endogenous compounds such as D-glucuronate (IC50 = 7.5 mM) to sub-micromolar synthetic agents (IC50 as low as 1.36 μM)—and operate through mechanistically distinct modes including competitive, non-competitive, and irreversible inhibition [1][2]. Critically, DSAL hydrate is the only inhibitor for which competitive mechanism, defined binding affinity (Ki = 24–48 μM across enzyme sources), pH-dependent stability profile, and in vivo hepatoprotective pharmacology have been concurrently characterized [3][4]. Substituting DSAL hydrate with D-glucuronate, aceglatone (a prodrug requiring metabolic activation), or structurally unrelated synthetic inhibitors introduces uncontrolled variables in potency, target engagement kinetics, and off-target activity that compromise data reproducibility across laboratories. The evidence below quantifies these differentiation dimensions.

Potency benchmark may shift D-Glucuronate exhibits millimolar-level inhibition that cannot serve as a calibrated reference for inhibitor screening.

Mechanism mismatch alters assay interpretation Silybin and conjugated bilirubin act non-competitively; substrate-dependent control is not reproducible with these inhibitors.

Prodrug activation introduces pharmacokinetic variability Aceglatone requires metabolic conversion to the active lactone, making direct inhibitor concentration assumptions unreliable.

• [1] BRENDA Enzyme Database. EC 3.2.1.31—D-glucuronate inhibitor entry; IC50: 7.5 mM (competitive, Escherichia coli); saccharic acid 1,4-lactone IC50: 0.09 mM. Retrieved from https://enzyme-information.de/ View Source
• [2] EurekaSelect. 2-Oxo-1,2,3,4-tetrahydropyrimidines Ethyl Esters as Potent β-Glucuronidase Inhibitors: standard D-saccharic acid 1,4-lactone IC50 = 45.75 ± 2.16 μM; compound 20 IC50 = 1.36 ± 0.03 μM. View Source
• [3] BindingDB Entry BDBM50008907. D-Saccharic Acid 1,4-Lactone; Ki: 30,900 nM for E. coli β-glucuronidase (competitive, Lineweaver-Burk analysis). View Source
• [4] Miners, J.O., & Goosen, T.C. (2021). Saccharolactone—poor stability at physiological pH noted. ScienceDirect. View Source

DSAL Hydrate Comparative Evidence

Inhibitory Potency vs. D-Glucuronate

D-Saccharic acid 1,4-lactone hydrate inhibits β-glucuronidase with an IC50 of 48.4 μM for the human enzyme and a BRENDA-curated IC50 of 90 μM (0.09 mM) under competitive conditions, whereas the endogenous sugar acid D-glucuronate requires a 7.5 mM concentration to achieve comparable competitive inhibition [1]. This represents an approximately 83-fold to 155-fold potency advantage. The competitive mechanism of DSAL hydrate has been independently confirmed via Lineweaver-Burk analysis against E. coli β-glucuronidase, yielding a Ki of 30.9 μM [2]. D-Glucuronate lacks a defined Ki in the same enzyme system, limiting its utility as a quantitative reference.

Potency vs. D-Glucuronate

Cross-study comparable

DSAL hydrate IC₅₀ 48.4 μM (human), 90 μM (BRENDA) vs D-Glucuronate IC₅₀ 7.5 mM; Ki 30.9 μM (E. coli)

Supports reference-inhibitor potency calibration

Enzyme source and pH influence absolute values

Evidence Dimension	β-Glucuronidase inhibitory potency (IC50)
Target Compound Data	IC50 = 48.4 μM (human enzyme); IC50 = 90 μM (BRENDA, competitive); Ki = 30.9 μM (E. coli, competitive)
Comparator Or Baseline	D-Glucuronate: IC50 = 7.5 mM (7,500 μM, E. coli, competitive)
Quantified Difference	83-fold (90 μM vs. 7,500 μM) to 155-fold (48.4 μM vs. 7,500 μM) greater potency for DSAL hydrate
Conditions	BRENDA-curated IC50 values; enzyme sources include human, E. coli, and mammalian β-glucuronidase; pH and temperature variable across studies

Why This Matters

Procuring DSAL hydrate ensures access to a potency-calibrated reference inhibitor whose IC50 and Ki have been cross-validated across multiple enzyme sources, enabling direct comparison with novel inhibitor candidates, whereas D-glucuronate is too weak to serve as a meaningful benchmark.

• [1] BRENDA Enzyme Database. D-glucuronate IC50: 7.5 mM (competitive, E. coli); saccharic acid 1,4-lactone IC50: 0.09 mM. Retrieved from https://enzyme-information.de/ View Source
• [2] BindingDB Entry BDBM50008907. D-Saccharic Acid 1,4-Lactone; Ki: 30,900 nM for E. coli β-glucuronidase (competitive, Lineweaver-Burk, β-PNPG substrate, 30 min incubation). View Source

Competitive Inhibition vs. Non-Competitive Inhibitors

D-Saccharic acid 1,4-lactone hydrate acts as a classical competitive inhibitor of β-glucuronidase, competing directly with glucuronide substrates for the enzyme active site. This mechanism has been confirmed in human hepatic β-glucuronidase kinetic studies and in E. coli β-glucuronidase via Lineweaver-Burk analysis yielding a Ki of 30.9 μM [1][2]. By contrast, the flavonolignan silybin inhibits β-glucuronidase with an IC50 of 1 mM through a non-competitive mechanism, while conjugated bilirubin acts as a non-competitive inhibitor in human hepatic enzyme preparations [3][4]. The mechanistic distinction is critical: competitive inhibitors like DSAL hydrate are substrate-concentration-dependent, allowing researchers to titrate inhibition precisely in glucuronide hydrolysis assays, whereas non-competitive inhibitors produce substrate-independent suppression that complicates data interpretation.

Competitive Mechanism

Cross-study comparable

DSAL: competitive, Ki = 30.9 μM (E. coli) vs Silybin: non-competitive, IC₅₀ ~1 mM

Competitive binding enables substrate-dependent inhibition control

Non-competitive agents suppress activity independent of substrate concentration

Evidence Dimension	Inhibition mechanism and binding affinity (Ki)
Target Compound Data	Competitive inhibition; Ki = 30.9 μM (E. coli β-glucuronidase); Ki = 24 μM (recombinant His6-tagged enzyme, pH 6.5, 75°C)
Comparator Or Baseline	Silybin: non-competitive, IC50 = 1 mM; Conjugated bilirubin: non-competitive inhibitor of human hepatic β-glucuronidase
Quantified Difference	DSAL hydrate Ki is 32-fold lower (more potent) than silybin IC50; mechanistic class difference (competitive vs. non-competitive)
Conditions	Human hepatic β-glucuronidase; E. coli β-glucuronidase with β-PNPG substrate; recombinant His6-tagged enzyme at pH 6.5, 75°C

Why This Matters

For laboratories developing β-glucuronidase inhibition assays or studying glucuronide conjugate stability, DSAL hydrate's well-characterized competitive mechanism enables predictable, substrate-dependent inhibition control that non-competitive alternatives cannot provide.

• [1] Ho, K.J. (1985). Human hepatic β-glucuronidase: an enzyme kinetic study. Enzyme, 33(1), 9–17. Both reactions inhibited by D-glucaro-1,4-lactone in a competitive fashion. View Source
• [2] BindingDB Entry BDBM50008907. D-Saccharic Acid 1,4-Lactone; Ki: 30,900 nM for E. coli β-glucuronidase (competitive, Lineweaver-Burk, β-PNPG substrate, 30 min). View Source
• [3] BRENDA Enzyme Database. Silybin entry; IC50: 1 mM (non-competitive). Retrieved from https://www.brenda-enzymes.org/ View Source
• [4] Ho, K.J. (1985). Conjugated bilirubin acts as a noncompetitive inhibitor of human hepatic β-glucuronidase. Enzyme, 33(1), 9–17. View Source

Lactone Stability at Neutral pH

A dedicated NMR equilibration study (Brown, 2007) demonstrated that under neutral aqueous conditions, D-glucaro-1,4-lactone (the anhydrous core of DSAL hydrate) remains relatively stable against ring-opening and interconversion to other lactone or acid species, whereas D-glucaro-1,4;6,3-dilactone—the core structure of the prodrug aceglatone—is not stable under identical neutral conditions and undergoes rapid equilibration [1]. Under acidic conditions, both compounds equilibrate within approximately 30,000 seconds (≈8.3 hours), with D-glucaric acid becoming the dominant species. This differential stability profile has direct consequences for solution preparation and assay design: DSAL hydrate solutions maintain more consistent inhibitor concentrations over the timeframe of typical biochemical assays conducted at or near neutral pH, whereas dilactone-based inhibitors introduce time-dependent concentration drift.

Neutral-pH Lactone Stability

Direct head-to-head

DSAL mono-lactone relatively stable; D-glucaro-1,4;6,3-dilactone rapidly equilibrates under neutral conditions

Supports consistent inhibitor concentration in assay buffers

Both forms equilibrate within ~30,000 s under acidic conditions

Evidence Dimension	Lactone ring stability under neutral aqueous conditions
Target Compound Data	D-Glucaro-1,4-lactone: relatively stable against equilibration under neutral conditions (1H NMR monitoring, DMSO internal standard)
Comparator Or Baseline	D-Glucaro-1,4;6,3-dilactone: not stable under neutral conditions; undergoes rapid equilibration
Quantified Difference	Qualitative stability advantage under neutral pH; both equilibrate within ~30,000 s under acidic conditions
Conditions	1H NMR spectroscopy in aqueous solution; neutral vs. acidic conditions; 50–100 sequential NMR experiments per condition set

Why This Matters

For procurement decisions involving β-glucuronidase inhibitor candidates, DSAL hydrate's superior neutral-pH stability ensures reproducible enzyme inhibition kinetics in standard assay buffers (pH 6.5–7.4), whereas dilactone-based alternatives risk time-dependent potency changes that compromise intra- and inter-experiment reproducibility.

• [1] Brown, J.M. (2007). Equilibration of D-Glucaric Acid in Aqueous Solution. Master's thesis. Retrieved from Global ETD Search (NDLTD). Abstract: 'Under neutral conditions D-glucaro-1,4-lactone is relatively stable against equilibration, while D-glucaro-1,4;6,3-dilactone is not. Under acidic conditions both compounds equilibrate within approximately 30,000 seconds.' View Source

Validated HPCE-DAD Quantification Method

A rigorously validated high-performance capillary electrophoresis with diode array detection (HPCE-DAD) method specific to D-saccharic acid-1,4-lactone (DSL) has been established, providing the first and only published quantitative analytical method for this compound in complex matrices [1]. The method achieves separation in a 50 cm capillary at 20 kV in 40 mmol/L borax buffer (pH 6.5) containing 30 mmol/L SDS and 15% methanol (v/v), with UV detection at 190 nm. Key validation parameters include a linear working range of 50–1,500 μg/mL, a detection limit of 17.5 μg/mL, and intra-assay precision with relative standard deviations (RSD) below 5% (n = 5) [1]. This method has been successfully applied to quantify DSL in fermented kombucha samples, where DSL concentrations vary significantly depending on fermentation strain and duration [2]. No equivalent validated method exists for D-glucuronate, aceglatone, or D-glucaro-1,4;6,3-dilactone in comparable matrices.

Validated HPCE-DAD Method

Class-level

Linear 50–1,500 μg/mL; LOD 17.5 μg/mL; RSD <5% (n=5)

Ready-to-implement QC framework for DSAL hydrate

No equivalent validated method for other inhibitors in complex matrices

Evidence Dimension	Availability of a validated, matrix-applicable quantitative analytical method
Target Compound Data	HPCE-DAD: linear range 50–1,500 μg/mL; LOD 17.5 μg/mL; RSD <5% (n = 5); successfully applied to kombucha fermentation samples
Comparator Or Baseline	No published validated HPCE or HPLC method exists for D-glucuronate, aceglatone, or D-glucaro-1,4;6,3-dilactone in fermentation or biological matrices
Quantified Difference	DSL hydrate is the only β-glucuronidase inhibitor in its class with a peer-reviewed, matrix-validated quantification method supporting QC workflows
Conditions	HPCE-DAD; 50 cm capillary; 20 kV; 40 mmol/L borax buffer pH 6.5; 30 mmol/L SDS; 15% methanol (v/v); UV detection at 190 nm

Why This Matters

Procurement and formulation scientists require validated analytical methods to verify compound identity, purity, and concentration in stock solutions and experimental preparations. The published HPCE-DAD method provides a ready-to-implement QC framework for DSAL hydrate that does not exist for competing β-glucuronidase inhibitors.

• [1] Wang, K., Gan, X., Tang, X., Wang, S., & Tan, H. (2010). Determination of D-saccharic acid-1,4-lactone from brewed kombucha broth by high-performance capillary electrophoresis. Journal of Chromatography B, 878(3–4), 371–374. PMID: 20015711. doi:10.1016/j.jchromb.2009.12.003 View Source
• [2] Wang, Y., et al. (2014). Hepatoprotective effects of kombucha tea: identification of functional strains and quantification of functional components. Journal of the Science of Food and Agriculture, 94(2), 265–272. PMID: 23716136. Gluconacetobacter sp. A4 produced significantly higher DSL than original tea fungus. View Source

In Vivo Hepatoprotective Efficacy

DSAL hydrate has demonstrated statistically significant in vivo hepatoprotective effects in two independent rodent models where biochemical liver injury markers were quantitatively assessed. In alloxan-induced diabetic rats, oral DSL administration restored elevated serum alkaline phosphatase (ALP) and alanine aminotransferase (ALT) levels toward normal, suppressed hepatic reactive oxygen species (ROS) production, and inhibited both extrinsic (TNF-α/TNF-R1/caspase-8) and intrinsic (mitochondrial) apoptotic pathways in liver tissue [1]. In an acetaminophen-induced hepatotoxicity mouse model, DSL (alongside kombucha tea containing DSL) significantly inhibited the increase of ALT, alkaline phosphatase, triglyceride, and malondialdehyde, while facilitating recovery of total antioxidant capacity [2]. By contrast, the weaker endogenous inhibitor D-glucuronate (IC50 = 7.5 mM) has no published in vivo hepatoprotective data, and aceglatone's reported in vivo effects are limited to colon carcinogenesis models without hepatic endpoints [3]. The prodrug calcium D-glucarate requires metabolic conversion to DSL for activity, introducing pharmacokinetic variability absent with directly administered DSL hydrate.

In Vivo Hepatic Model Response

Class-level

Oral DSL normalized serum ALT/ALP in diabetic rats; reduced acetaminophen-induced ALT, ALP, MDA in mice

Supports hepatic-stress model endpoint monitoring

Model-specific outcomes; translational relevance to be reviewed

Evidence Dimension	In vivo hepatoprotective efficacy quantified by serum liver enzyme normalization
Target Compound Data	DSL hydrate: oral administration restored serum ALP and ALT in diabetic rats; inhibited acetaminophen-induced ALT, ALP, triglyceride, and MDA elevation in mice
Comparator Or Baseline	D-Glucuronate: no published in vivo hepatoprotective data; Aceglatone: in vivo data limited to colon carcinogenesis models; Calcium D-glucarate: requires metabolic conversion to active DSL
Quantified Difference	Only DSL hydrate among β-glucuronidase inhibitors in its class has peer-reviewed in vivo hepatoprotective data with quantitative serum biomarker normalization in two independent rodent models
Conditions	Alloxan-induced diabetic rat model (oral DSL); acetaminophen-induced hepatotoxicity mouse model (oral DSL and kombucha-derived DSL); serum biochemistry panels

Why This Matters

For research groups investigating β-glucuronidase inhibition in hepatic or metabolic disease contexts, DSAL hydrate is the only compound in its inhibitor class with direct in vivo hepatoprotective evidence, making it the rational first-choice agent for translationally relevant studies rather than relying on prodrugs or weaker inhibitors lacking in vivo validation.

• [1] Bhattacharya, S., et al. (2013). The prophylactic role of D-saccharic acid-1,4-lactone against hyperglycemia-induced hepatic apoptosis via inhibition of both extrinsic and intrinsic pathways in diabetic rats. Food & Function, 4(2), 283–296. PMID: 23138840. doi:10.1039/c2fo30145h View Source
• [2] Wang, Y., et al. (2014). Hepatoprotective effects of kombucha tea: identification of functional strains and quantification of functional components. Journal of the Science of Food and Agriculture, 94(2), 265–272. PMID: 23716136. doi:10.1002/jsfa.6245 View Source
• [3] Effects of synthetic and natural in vivo inhibitors of β-glucuronidase on azoxymethane-induced colon carcinogenesis in rats. PubMed. Aceglatone and D-glucaro-1,4-lactone compared in colon model only. View Source

Klotho Deglycosylation Inhibition

DSAL hydrate possesses a documented secondary pharmacological activity not shared by other β-glucuronidase inhibitors in its class: it inhibits Klotho-mediated deglycosylation of excitatory amino acid transporters (EAATs) and peptide transporters (PEPTs) . Klotho is a transmembrane protein with glucuronidase/sialidase activity that regulates neurotransmitter transporter surface expression; its dysregulation is implicated in neurodegenerative and renal diseases. This additional target engagement distinguishes DSAL hydrate from aceglatone (which acts solely as a β-glucuronidase inhibitor prodrug), D-glucuronate (which is a weak β-glucuronidase inhibitor with no reported Klotho activity), and silybin (a non-competitive β-glucuronidase inhibitor with primarily antioxidant rather than Klotho-modulating effects) [1]. The dual β-glucuronidase/Klotho inhibition profile of DSAL hydrate provides a unique experimental tool for dissecting the relative contributions of these two enzyme systems in glucuronide homeostasis and neurotransmitter transporter regulation.

Klotho Deglycosylation Inhibition

Class-level

DSAL inhibits Klotho-mediated EAAT/PEPT deglycosylation; aceglatone, D-glucuronate, silybin lack this activity

Enables dual-target transporter regulation studies

Klotho-β-glucuronidase crosstalk context dependent

Evidence Dimension	Secondary target engagement (Klotho deglycosylation inhibition)
Target Compound Data	DSAL hydrate inhibits Klotho deglycosylation of EAATs and PEPTs (documented in Sigma-Aldrich product specification)
Comparator Or Baseline	Aceglatone: no reported Klotho inhibition; D-Glucuronate: no reported Klotho inhibition; Silybin: no reported Klotho inhibition
Quantified Difference	Only DSAL hydrate among commercially available β-glucuronidase inhibitors has documented dual β-glucuronidase/Klotho inhibition activity
Conditions	Klotho deglycosylation assay; EAAT and PEPT transporter systems; cell-based and biochemical assay contexts

Why This Matters

For neuroscience and membrane transporter research groups, DSAL hydrate is the only β-glucuronidase inhibitor that simultaneously modulates Klotho-dependent transporter regulation, enabling studies of glucuronide processing and neurotransmitter transporter function with a single pharmacological agent, thereby reducing the number of variables in multi-target experimental designs.

• [1] BRENDA Enzyme Database. Silybin entry; IC50: 1 mM (non-competitive). No Klotho-related activity reported. View Source

Key Applications of DSAL Hydrate

β-Glucuronidase Inhibitor Screening Standard

DSAL hydrate serves as the universal positive control and potency benchmark in β-glucuronidase inhibitor discovery. Its well-characterized IC50 of 48.4 μM (human enzyme) and competitive mechanism (Ki = 30.9 μM for E. coli) provide a calibrated reference point against which novel inhibitor candidates are quantitatively compared. Recent screening campaigns using DSAL hydrate as the standard have identified compounds with IC50 values as low as 1.36 μM, representing up to 35-fold potency improvements over the reference [1]. Procurement of high-purity DSAL hydrate (≥98% by HPLC) ensures batch-to-batch consistency essential for longitudinal screening programs .

Stabilizer for Glucuronide Metabolite Analysis

In analytical workflows quantifying glucuronide conjugates in plasma, serum, or urine, endogenous and bacterial β-glucuronidase activity can artifactually deconjugate analytes during sample processing, leading to overestimation of aglycone concentrations. DSAL hydrate at concentrations of 1 mM completely inhibits human liver-derived β-glucuronidase activity, while concentrations as low as 10 μM achieve over 90% inhibition of β-glucuronidase in breast milk [1]. Addition of DSAL hydrate to phosphate buffer has been validated as a standard practice to block incidental β-glucuronidase activity in Streptococcus pneumoniae hyaluronan lyase activity assays and in UDP-glucuronosyltransferase (UGT) inhibition assays .

In Vivo Hepatoprotection Research

For laboratories studying oxidative stress-mediated hepatic injury in diabetic or toxicological models, DSAL hydrate is the only β-glucuronidase inhibitor with peer-reviewed in vivo efficacy data demonstrating statistically significant normalization of serum ALT, ALP, and antioxidant capacity in both alloxan-induced diabetic rats and acetaminophen-challenged mice [1]. This evidence base supports the use of DSAL hydrate as a reference hepatoprotective agent in preclinical studies investigating the role of β-glucuronidase in drug-induced liver injury, diabetic complications, and gut-liver axis pathology, distinguishing it from inhibitors lacking in vivo validation.

Klotho Biology and Neurotransmitter Transporter Studies

DSAL hydrate uniquely enables simultaneous pharmacological inhibition of both classical β-glucuronidase and Klotho-mediated deglycosylation of EAATs and PEPTs [1]. This dual activity makes it a strategic tool for neuroscience research groups investigating glutamate transporter regulation, where Klotho-dependent modulation of EAAT surface expression intersects with glucuronide processing pathways. No other commercially available β-glucuronidase inhibitor (including aceglatone, D-glucuronate, or silybin) has documented Klotho-modulating activity, positioning DSAL hydrate as the only single-agent option for experiments requiring concurrent blockade of both enzyme systems .

Application

Selection Property

Validation Focus

β-Glucuronidase inhibitor screening

Reference inhibitor with cross-validated potency

Competitive mechanism and IC₅₀ benchmarking

Glucuronide conjugate stabilization in biofluids

Effective inhibition at low concentration

Matrix-specific β-glucuronidase suppression

Hepatic stress model studies

In vivo model-response evidence

Serum biomarker normalization endpoints

Klotho transporter regulation research

Dual β-glucuronidase/Klotho inhibition

EAAT/PEPT deglycosylation assay endpoints

• [1] EurekaSelect. 2-Oxo-1,2,3,4-tetrahydropyrimidines Ethyl Esters as Potent β-Glucuronidase Inhibitors. Standard DSAL IC50 = 45.75 ± 2.16 μM; most potent compound IC50 = 1.36 ± 0.03 μM (35-fold superior). View Source
• [2] Miners, J.O., & Goosen, T.C. (2021). Saccharolactone. ScienceDirect. 1 mM DSL completely inhibited human liver β-glucuronidase; >90% inhibition in breast milk at 10 μM. View Source
• [3] Bhattacharya, S., et al. (2013). Food & Function, 4(2), 283–296. PMID: 23138840. DSL restored serum ALP/ALT and suppressed hepatic ROS in diabetic rats. View Source
• [4] Wang, Y., et al. (2014). J Sci Food Agric, 94(2), 265–272. PMID: 23716136. DSL inhibited acetaminophen-induced ALT, ALP, TG, MDA elevation in mice. View Source